N-(2-methoxyphenethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C25H26N4O3/c1-3-15-28-16-20(24(30)26-14-13-18-9-7-8-12-22(18)32-2)23-21(17-28)25(31)29(27-23)19-10-5-4-6-11-19/h4-12,16-17H,3,13-15H2,1-2H3,(H,26,30)
• InChI Key: GSCZLYRISUNELS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NCCC4=CC=CC=C4OC
• Molecular Formula: C25H26N4O3
• Molecular Weight: 430.5 g/mol

Description

N-(2-methoxyphenethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has shown the synthesis of new pyrazolo[1,5-a]pyrimidine derivatives, indicating the versatility of pyrazolo-derived compounds in generating new chemical entities. These compounds have been synthesized and characterized for their structures and potential biological activities, suggesting their importance in medicinal chemistry and drug development (Hassan, Hafez, & Osman, 2014). Similarly, studies on the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have contributed to understanding their potential as cancer therapeutics (Hassan, Hafez, Osman, & Ali, 2015).

Biological Activities

The cytotoxic activities of some pyrazolo-derived compounds against cancer cell lines have been evaluated, with certain derivatives showing promise as antitumor agents. This reflects the potential application of such molecules in cancer research and therapy development. The structural modifications and characterization of these compounds are crucial for elucidating their mode of action and enhancing their efficacy (Hassan, Hafez, Osman, & Ali, 2015).

Pharmaceutical Applications

The exploration of pyrazolo[4,3-c]pyridine derivatives extends to their potential pharmaceutical applications, including their role as inhibitors of specific enzymes or receptors implicated in disease pathways. For instance, the development of selective and orally efficacious inhibitors of the Met kinase superfamily based on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides showcases the therapeutic potential of structurally related compounds in targeting cancer and other diseases (Schroeder et al., 2009).